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Compound of Interest

Compound Name: Strontium thiosulphate

Cat. No.: B079881

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the crystal structures of various inorganic
thiosulphate hydrates. The crystallographic data presented is essential for understanding the
three-dimensional arrangement of atoms, which influences the physicochemical properties of
these compounds. Detailed experimental protocols for crystal structure determination are also
provided, alongside a visualization of the typical experimental workflow.

Crystal Structure Data Comparison

The following table summarizes the key crystallographic parameters for a selection of
thiosulphate hydrates. This data has been determined by single-crystal X-ray diffraction.
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Note: Dashes indicate that the specific lattice parameters were not available in the searched
literature. The crystal system provides a general classification of the crystal's symmetry.

Key Structural Insights

The crystal structures of thiosulphate hydrates are characterized by a network of ionic and
hydrogen bonds. The thiosulphate anion (S20327) typically adopts a tetrahedral geometry, with
a central sulfur atom bonded to a terminal sulfur atom and three oxygen atoms.[1] The metal
cations are coordinated by oxygen atoms from the thiosulphate anions and water molecules, as
well as sometimes by the terminal sulfur atom.

The degree of hydration significantly influences the crystal packing and the coordination
environment of the metal cation. For instance, in sodium thiosulphate pentahydrate, each
sodium atom is surrounded by an octahedral group of atoms, primarily oxygen atoms from
water molecules and thiosulphate groups.[2] In contrast, the structure of barium thiosulphate
monohydrate is built up from alternating layers of barium and thiosulphate ions and layers of
water molecules.[3]

Hydrogen bonding involving the water molecules plays a crucial role in stabilizing the crystal
lattices of these hydrates. These hydrogen bonds can occur between water molecules,
between water molecules and the oxygen atoms of the thiosulphate anion, and in some cases,
between water molecules and the terminal sulfur atom of the anion.[4]
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Experimental Protocols: Single-Crystal X-ray
Diffraction

The determination of the crystal structures of thiosulphate hydrates is primarily achieved
through single-crystal X-ray diffraction. This powerful analytical technique provides precise
information about the three-dimensional arrangement of atoms within a crystal.[5]

Crystal Growth

High-quality single crystals are a prerequisite for successful X-ray diffraction analysis. For
thiosulphate hydrates, crystals are typically grown from aqueous solutions. Common methods
include:

o Slow Evaporation: A saturated or near-saturated solution of the thiosulphate salt is prepared
in water. The solution is filtered to remove any impurities and then allowed to stand
undisturbed. As the solvent slowly evaporates, the concentration of the solute increases,
leading to the formation of single crystals.[6]

e Cooling Crystallization: A saturated solution is prepared at an elevated temperature. The
solution is then slowly cooled, decreasing the solubility of the salt and inducing
crystallization.[7]

» Vapor Diffusion: An inner vial containing a concentrated solution of the thiosulphate is placed
inside a larger, sealed container that holds a solvent in which the compound is less soluble.
The vapor of the less soluble solvent slowly diffuses into the inner vial, reducing the solubility
of the thiosulphate and promoting crystal growth.[7]

Data Collection

Once a suitable single crystal (typically 0.1-0.3 mm in size) is obtained, it is mounted on a
goniometer head in an X-ray diffractometer.[8] The crystal is then irradiated with a
monochromatic X-ray beam. As the crystal is rotated, the X-rays are diffracted by the electron
clouds of the atoms in the crystal lattice, producing a unique diffraction pattern of spots.[5] A
detector records the positions and intensities of these diffracted beams.[9]

Structure Solution and Refinement
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The collected diffraction data is processed to determine the unit cell dimensions and the
symmetry of the crystal (space group). The intensities of the diffraction spots are used to
calculate the structure factors, which are then used to generate an electron density map of the
crystal.[10]

From this map, the positions of the individual atoms can be determined. This initial model of the
crystal structure is then refined using least-squares methods to achieve the best possible fit
between the calculated and observed diffraction data.[3] For hydrated compounds, the
positions of hydrogen atoms, which have low electron density, can sometimes be challenging to
locate directly and may be inferred from the positions of the heavier atoms and expected
hydrogen bonding patterns.[11]

Visualizing the Workflow

The following diagram illustrates the logical workflow of determining the crystal structure of a
thiosulphate hydrate using single-crystal X-ray diffraction.
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Crystal Structure Determination Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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